Cas no 175277-99-3 (2-chloro-4-fluorobenzene-1-thiol)
175277-99-3 structure
Product Name:2-chloro-4-fluorobenzene-1-thiol
CAS No:175277-99-3
MF:C6H4ClFS
MW:162.612362861633
MDL:MFCD00052936
CID:92160
PubChem ID:519446
Update Time:2025-04-18
2-chloro-4-fluorobenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-4-FLUOROTHIOPHENOL
- 2-Chloro-4-fluorobenzenethiol
- 2-CHLORO-4-FLUOROBENZENE-1-THIOL
- 2-Chloro-4-flurothiophenol
- 2-Chloro-4-fluorobenzenethiol, 2-Chloro-4-fluorophenyl mercaptan
- 2-Chloro-4-fluorothiophenol97%
- 2-Chloro-4-fluorothiophenol 97%
- Benzenethiol, 2-chloro-4-fluoro-
- EN300-673711
- A812036
- DTXSID30334027
- FT-0611775
- 2-Chloro-4-fluorobenzenethiol #
- 4-fluoro-2-chloro-benzenethiol
- PS-8750
- MFCD00052936
- 2-chloro-4-fluoro-benzenethiol
- 175277-99-3
- AKOS006230765
- 2-chloro-4-fluoro-thiophenol
- CS-0037011
- Benzenethiol,2-chloro-4-fluoro-
- SCHEMBL419484
- DB-044196
- 2-chloro-4-fluorobenzene-1-thiol
-
- MDL： MFCD00052936
- Inchi： 1S/C6H4ClFS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
- InChI Key： KUAPPJSILOMQPC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1S)F
- BRN： 8478226
Computed Properties
- Exact Mass: 161.97100
- Monoisotopic Mass: 161.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.8
- Topological Polar Surface Area: 1A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.375
- Boiling Point: 72 °C
- Flash Point: 86-88°C/15mm
- Refractive Index: 1.567
- PSA: 38.80000
- LogP: 2.76780
- Sensitiveness: Stench
- Solubility: Not determined
2-chloro-4-fluorobenzene-1-thiol Security Information
- Hazard Statement： Irritant/Stench
- Hazard Category Code： 20/21/22-36/37/38-22
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39-45
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT, STENCH
- Storage Condition：(BD72961)
2-chloro-4-fluorobenzene-1-thiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-chloro-4-fluorobenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C585633-1g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | C585633-5g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 5g |
$196.00 | 2023-05-18 | ||
| TRC | C585633-10g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 10g |
$276.00 | 2023-05-18 | ||
| Alichem | A169001344-5g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 95% | 5g |
$238.61 | 2022-04-02 | |
| Fluorochem | 008695-1g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 94% | 1g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 008695-5g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 94% | 5g |
￡57.00 | 2022-03-01 | |
| Matrix Scientific | 002524-5g |
2-Chloro-4-fluorothiophenol, 95% |
175277-99-3 | 95% | 5g |
$62.00 | 2023-09-06 | |
| Matrix Scientific | 002524-1g |
2-Chloro-4-fluorothiophenol, 95% |
175277-99-3 | 95% | 1g |
$20.00 | 2023-09-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-CF390-200mg |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 97% | 200mg |
￥372.0 | 2022-02-28 | |
| Apollo Scientific | PC1889-1g |
2-Chloro-4-fluorothiophenol |
175277-99-3 | 97% | 1g |
£42.00 | 2023-09-02 |
2-chloro-4-fluorobenzene-1-thiol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:175277-99-3)2-chloro-4-fluorobenzene-1-thiol
Order Number:A812036
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):251.0
Email:sales@amadischem.com
2-chloro-4-fluorobenzene-1-thiol Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:175277-99-3)2-chloro-4-fluorobenzene-1-thiol
Purity:99%
Quantity:25g
Price ($):251.0